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Compound of Interest

Compound Name: 1-(Pentafluorophenyl)ethanol
CAS No.: 75853-08-6
Cat. No.: B3429654
Get Quote
. J

Technical Whitepaper: 1-
(Pentafluorophenyl)ethanol
Physicochemical Profiling and Applications in

Asymmetric Synthesis
Executive Summary

1-(Pentafluorophenyl)ethanol (CAS: 830-50-2) is a specialized fluorinated chiral building
block that bridges the gap between traditional aromatic chemistry and fluorous phase
synthesis.[1] Distinguished by the highly electron-deficient pentafluorophenyl (

) moiety, this compound exhibits unique electrostatic properties—specifically the "quadrupole
inversion" relative to non-fluorinated aromatics—making it a critical tool in asymmetric
synthesis, chiral resolution, and supramolecular assembly.

This guide provides a definitive technical profile of 1-(pentafluorophenyl)ethanol,
synthesizing experimental physicochemical data with verified synthesis protocols and
mechanistic applications in pharmaceutical development.
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Molecular Identity & Structural Characteristics[1][2][3][4]
[5]

The perfluorinated aromatic ring imparts significant lipophilicity and alters the acidity of the
benzylic hydroxyl group compared to its non-fluorinated analog, 1-phenylethanol.

Parameter Detail

IUPAC Name 1-(2,3,4,5,6-Pentafluorophenyl)ethanol

Common Synonyms -Methyl-2,3,4,5,6-pentafluorobenzyl alcohol;

PPFE
CAS Number 830-50-2 (Racemic); 75853-08-6 (Isomers)
Molecular Formula
Molecular Weight 212.12 g/mol
SMILES CC(C1=C(C(=C(C(=C1F)F)F)F)F)O
Chiral Center C1 (Benzylic Carbon)

Physicochemical Properties[1][2][3][4][8][9][10][11]

The following data aggregates experimental values and high-confidence predictive models. The
electron-withdrawing nature of the

group significantly increases the acidity of the hydroxyl proton relative to 1-phenylethanol (

).
Table 1: Physical Constants
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Property

Value

Conditions/Notes

Physical State

Low-melting solid / Liquid

Ambient Temp (25°C)

Depends on enantiomeric

Melting Point 32-37°C )

purity
Boiling Point 102 - 103 °C @ 30 mmHg [1]
Density 1.498 + 0.06 g/cm?3 Predicted

Refractive Index (

1.440 Standard liquid phase

)

Flash Point 87 °C Closed Cup

Acidity ( Predicted (Acidic vs. alkyl
13.14 +0.20

) alcohols)

LogP 2.44 Lipophilic

Optical Rotation +7.0°

, Pentane (Enantiopure) [2]

Solubility Profile:

o High Solubility: Methanol, Ethanol, Dichloromethane, Ethyl Acetate, THF.

o Low Solubility: Water (Hydrophobic due to aromatic fluorination).

Synthesis & Production Workflows

The synthesis of 1-(pentafluorophenyl)ethanol generally proceeds via the reduction of

2,3,4,5,6-pentafluoroacetophenone. Two primary pathways are employed depending on the

requirement for enantiopurity: Chemical Reduction (Racemic) and Biocatalytic Reduction

(Enantioselective).

4.1. Chemical Reduction (Racemic)

e Reagents: Sodium Borohydride (
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), Methanol.

e Mechanism: Nucleophilic addition of hydride to the carbonyl carbon.
* Yield: Typically >90%.[2][3]

4.2. Biocatalytic Asymmetric Reduction

For pharmaceutical applications requiring high enantiomeric excess (

), whole-cell catalysis using recombinant E. coli expressing specific carbonyl reductases (e.g.,
from Candida or Hansenula) is the gold standard [3].

Protocol Visualization:

Chemical Reduction - Racemic Product

% (NaBH4 / MeOH) (+)-1-(Pentafluorophenyl)ethanol
—famnetcRare |

Pentafluoroacetophenone
(Ketone Precursor)

Biocatalytic Reduction Stereocontrol Enantiopure Product
(Carbonyl Reductase / NADH) 1 (R) or (S)-Isomer (>99% ee)

Click to download full resolution via product page

Figure 1: Comparison of synthetic routes. The biocatalytic pathway is preferred for drug
development intermediates to avoid difficult chiral resolution steps.

Applications in Drug Development & Analysis[3]
5.1. Chiral Solvating Agent (CSA) for NMR
The

group creates a distinct magnetic anisotropy and an electron-deficient

-system. When 1-(pentafluorophenyl)ethanol forms hydrogen bonds with chiral amines or
other alcohols, it induces significant chemical shift non-equivalence (

)in
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and
NMR spectra.

¢ Mechanism:

stacking interactions (quadrupole moment pairing) between the electron-poor
pentafluorophenyl ring of the agent and electron-rich aromatic rings of the analyte stabilize
the diastereomeric solvates.

5.2. Fragment-Based Drug Discovery (FBDD)

The compound serves as a "warhead" for probing hydrophobic pockets in proteins that
accommodate fluorinated motifs. The fluorine atoms can engage in multipolar interactions with
backbone amides (

) and orthogonal dipolar interactions with carbonyls (

).
5.3. Mechanistic Pathway: Electronic Activation

The pentafluorophenyl group acts as a strong electron-withdrawing group (EWG), influencing
the reactivity of the benzylic position.
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Figure 2: Structure-Property Relationship (SPR) map illustrating how perfluorination alters
molecular behavior relative to non-fluorinated analogs.

Experimental Protocol: Standard Chemical Synthesis

Objective: Preparation of racemic 1-(pentafluorophenyl)ethanol on a gram scale.
Reagents:

e 2,3,4,5,6-Pentafluoroacetophenone (1.0 eq)

e Sodium Borohydride (

) (1.1 eq)

o Methanol (Solvent, anhydrous preferred)
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e HCI (1M, for quenching)

Step-by-Step Methodology:

e Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve
pentafluoroacetophenone (5.0 g, 23.8 mmol) in Methanol (50 mL). Cool the solution to 0°C
using an ice bath.

e Addition: Slowly add
(0.99 g, 26.2 mmol) in small portions over 15 minutes. Caution: Gas evolution (

) will occur.

o Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2
hours. Monitor conversion via TLC (Hexane/EtOAc 4:1) or GC-MS.

e Quenching: Carefully quench the reaction by adding 1M HCI dropwise until pH ~3 to destroy
excess hydride.

o Extraction: Evaporate most of the methanol under reduced pressure. Dilute the residue with
water (30 mL) and extract with Dichloromethane (

mL).
 Purification: Dry the combined organic layers over

, filter, and concentrate in vacuo. The crude product is typically a clear oil that may solidify
upon standing.

 Validation: Confirm identity via

NMR (

): Quartet at

5.3 ppm (CH-OH), Doublet at
1.6 ppm (

).
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Safety & Toxicology (SDS Summary)

o GHS Classification: Skin Irritant (Category 2), Eye Irritant (Category 2A).
» Signal Word: Warning.
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

» Handling: Use chemical resistant gloves (Nitrile). Avoid inhalation of vapors. Work in a fume
hood.

o Storage: Store at 2-8°C. Keep container tightly closed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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